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Compound of Interest

Compound Name: 1,3-Diethoxybenzene

Cat. No.: B1583337

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3-diethoxybenzene (CAS No.
2049-73-2), a valuable aromatic ether in organic synthesis. This document details its chemical
and physical properties, provides a detailed experimental protocol for its synthesis, and
includes key spectral data for its characterization. Safety and handling information is also
provided to ensure its proper use in a laboratory setting.

Chemical and Physical Properties

1,3-Diethoxybenzene, also known as resorcinol diethyl ether, is a colorless to light yellow
liquid. Its fundamental properties are summarized in the table below, offering a quick reference
for experimental planning and execution.
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Property Value Reference
CAS Number 2049-73-2 [1]
Molecular Formula C10H1402 [2]
Molecular Weight 166.22 g/mol [2]
Boiling Point 235 °C [2]
Melting Point -31°C [3]
Density 1.01 g/cm3 [2]
InChiKey MKGFYMKFBCWNCP- )

UHFFFAOYSA-N

SMILES CCOC1=CC(=CC=C1)0CC [4]

Synthesis of 1,3-Diethoxybenzene

The most common and efficient method for the preparation of 1,3-diethoxybenzene is the
Williamson ether synthesis. This reaction involves the deprotonation of resorcinol to form a
phenoxide, which then undergoes nucleophilic substitution with an ethylating agent. Below is a
detailed experimental protocol adapted from the synthesis of its methyl analog.

Experimental Protocol: Williamson Ether Synthesis

Materials:

Resorcinol (1 mole)

e 10% Sodium Hydroxide (NaOH) solution (2.5 moles)
o Diethyl sulfate or Ethyl iodide (2 moles)

e Ether

 Dilute sodium carbonate solution

e Calcium chloride
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o Water
Procedure:

 |In a three-necked flask equipped with a reflux condenser, stirrer, internal thermometer, and
dropping funnel, rapidly add 2.5 moles of 10% sodium hydroxide solution to 1 mole of
resorcinol with stirring.

« With vigorous stirring, add 2 moles of diethyl sulfate (or ethyl iodide) dropwise, ensuring the
temperature remains below 40°C. Cooling with a water bath may be necessary.

e To ensure the reaction goes to completion and to destroy any unreacted diethyl sulfate, heat
the mixture for 30 minutes on a boiling water bath.

» After cooling, separate the organic layer. Extract the aqueous solution several times with
ether.

« Combine the organic phases and wash with dilute sodium carbonate solution, followed by
water.

e Dry the organic phase with anhydrous calcium chloride.

o Fractionally distill the dried organic phase to obtain pure 1,3-diethoxybenzene. The boiling
point is approximately 235 °C.

Logical Workflow for Synthesis:
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Caption: Williamson ether synthesis of 1,3-diethoxybenzene.

Spectroscopic Data
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The identity and purity of 1,3-diethoxybenzene can be confirmed using various spectroscopic
techniques. Below are the key spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

: . Coupling
Chemical Shift o ]
IH NMR Multiplicity Constant (J, Assignment
(ppm)
Hz)
Proton 7.15 t 8.2 H-5
6.50 dd 82,24 H-4, H-6
6.44 t 2.4 H-2
3.98 q 7.0 -OCH2CHs
1.38 t 7.0 -OCH2CHs
13C NMR Chemical Shift (ppm) Assignment
Carbon 160.2 C-1, C-3
129.8 C-5
106.5 C-4,C-6
101.2 C-2
63.4 -OCH2CHs
14.8 -OCH2CHs

Note: NMR data is based on typical values and may vary slightly depending on the solvent and
instrument.

Other Spectroscopic Data
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Technique Key Features

C-O stretching (aromatic ether) around 1260

Infrared (IR) Spectrosco
(IR) Sp by cm™1, C-H stretching (aromatic and aliphatic)

Mass Spectrometry (MS) Molecular ion (M*) peak at m/z = 166

Reactivity and Applications

1,3-Diethoxybenzene serves as a key intermediate in organic synthesis. The electron-
donating nature of the two ethoxy groups activates the aromatic ring, making it susceptible to
electrophilic substitution reactions, primarily at the 2-, 4-, and 6-positions. It can be used in the
synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Logical Relationship of Properties and Applications:
Chemical Properties
1,3-Diethoxybenzene
(Electron-rich aromatic ring)

activated by -OEt groups

Reactivity

[Electrophilic Aromatic SubstitutioD Other Reactions
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Caption: Properties, reactivity, and applications of 1,3-diethoxybenzene.
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Safety and Handling

1,3-Diethoxybenzene is a combustible liquid and should be handled with appropriate safety
precautions in a well-ventilated area.[3]

Safety and Handling Summary:

Aspect Recommendation

_ _ Wear protective gloves, clothing, and eye/face
Personal Protective Equipment (PPE) ]
protection.[3]

Keep away from heat, sparks, open flames, and
Handling hot surfaces. Avoid breathing mist, gas, or

vapors. Avoid contact with skin and eyes.[3]

Storage Store in a well-ventilated place. Keep cool.[3]

Dispose of contents/container in accordance
Disposal with local regulations. Do not let the chemical

enter drains.[3]

Biological Activity

Currently, there is no significant information available in the scientific literature regarding the
biological activity or its involvement in any signaling pathways. Its primary role is as a chemical
intermediate in the synthesis of other compounds.

This technical guide is intended for informational purposes for qualified professionals and
should not be considered a substitute for a thorough safety assessment before use. Always
consult the latest Safety Data Sheet (SDS) for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Diethoxybenzene
https://www.biosynth.com/p/FD71133/2049-73-2-13-diethoxybenzene
https://www.chemicalbook.com/msds/1-3-diethoxybenzene.pdf
https://www.chemicalbook.com/SpectrumEN_2049-73-2_1HNMR.htm
https://www.benchchem.com/product/b1583337#1-3-diethoxybenzene-cas-number-2049-73-2
https://www.benchchem.com/product/b1583337#1-3-diethoxybenzene-cas-number-2049-73-2
https://www.benchchem.com/product/b1583337#1-3-diethoxybenzene-cas-number-2049-73-2
https://www.benchchem.com/product/b1583337#1-3-diethoxybenzene-cas-number-2049-73-2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583337?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

